Ethyl 3-amino-4-iodobenzoate

• IUPAC Name: ethyl 3-amino-4-iodobenzoate
• InChI: InChI=1S/C9H10INO2/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2,11H2,1H3
• InChI Key: QBJZQAQWVLGNJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)I)N
• Molecular Formula: C9H10INO2
• DSSTOX Substance ID: DTXSID00732879
• Molecular Weight: 291.09 g/mol
• CAS RN: 1261569-51-0

Description

Ethyl 3-amino-4-iodobenzoate is a chemical compound with the CAS Number: 1261569-51-0. It has a molecular weight of 291.09. The IUPAC name for this compound is ethyl 3-amino-4-iodobenzoate.

Synthesis Analysis

The synthesis of Ethyl 3-amino-4-iodobenzoate involves the reaction between 4-iodoaniline and ethyl chloroformate in the presence of a base.

Molecular Structure Analysis

The molecular formula of Ethyl 3-amino-4-iodobenzoate is C9H10INO2. It has an average mass of 291.086 Da and a monoisotopic mass of 290.975616 Da.

Chemical Reactions Analysis

Ethyl 3-iodobenzoate, a related compound, is known to afford arylzinc bromide via reaction with i-PrMgBr in THF, followed by reaction with ZnBr2. Ethyl 4-iodobenzoate, another related compound, can be used in the synthesis of biphenyl derivatives via Negishi cross-coupling with the intermediates of the type ArMg (tmp)·2LiCl (tmp = trimethylolpropane).

Physical And Chemical Properties Analysis

Ethyl 3-amino-4-iodobenzoate is a powder with a melting point of 78-80°C.

Scientific Research Applications

Synthesis of Arylzinc Bromide

Ethyl 3-amino-4-iodobenzoate can be used to synthesize arylzinc bromide, which is a functionalized arylmagnesium compound. .

Dye Synthesis

In the field of industrial applications, ethyl 3-amino-4-iodobenzoate is utilized for dye synthesis. .

Organometallic Reagents

This compound serves as a starting material in the synthesis of polyfunctional organometallic reagents like p-carbomethoxyphenylmagnesium bromide. .

Negishi Cross Coupling

Ethyl 3-amino-4-iodobenzoate is also used in the synthesis of biphenyl derivatives through Negishi cross-coupling reactions. .

Research and Experiments

Due to its diverse properties, ethyl 3-amino-4-iodobenzoate is commonly used in scientific experiments and research. .

Synthesis of Functionalized Arylmagnesium Compounds

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Safety And Hazards

The safety information for Ethyl 3-amino-4-iodobenzoate indicates that it is dangerous. It has hazard statements H302, H315, H318, H335, which suggest that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

To a solution of ethyl4-iodo-3nitrobenzoate (Compound 30, 9.45 g, 29.4 mmol) in ethyl acetate (200 ml) and tin(II) chloride dehydrate (33.1 g, 147 mmol). Reaction was heated to 85° C. for 1 h, cooled to 25° C., quenched with NaHCO3(S), filtered off white solid, and then organic layer was concentrated in vacuo. The residue was purified by chromatography on silica gel (0→50% EtOAc-hexanes) to yield the title compound as a light yellow solid.